Cas no 2172267-15-9 (3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde)

3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde is a versatile heterocyclic compound featuring a pyridine core functionalized with a cyclopropyl-substituted imidazole moiety and an aldehyde group. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of complex pharmacophores or ligands in medicinal chemistry. The aldehyde group offers a convenient handle for further derivatization, enabling condensation, nucleophilic addition, or reductive amination reactions. The cyclopropyl-imidazole component enhances steric and electronic properties, potentially influencing binding affinity in target interactions. Its well-defined molecular architecture makes it suitable for applications in drug discovery, material science, and catalysis research.
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde structure
2172267-15-9 structure
Product Name:3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
CAS No:2172267-15-9
MF:C12H11N3O
MW:213.235242128372
CID:5999941
PubChem ID:165518855
Update Time:2025-10-29

3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
    • EN300-1292685
    • 2172267-15-9
    • Inchi: 1S/C12H11N3O/c16-8-10-3-4-13-7-11(10)15-6-5-14-12(15)9-1-2-9/h3-9H,1-2H2
    • InChI Key: XVBKZPHXRYLUCI-UHFFFAOYSA-N
    • SMILES: O=CC1C=CN=CC=1N1C=CN=C1C1CC1

Computed Properties

  • Exact Mass: 213.090211983g/mol
  • Monoisotopic Mass: 213.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.8Ų

3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1292685-1.0g
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
2172267-15-9
1g
$0.0 2023-06-06
Enamine
EN300-1292685-50mg
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
2172267-15-9
50mg
$707.0 2023-09-30
Enamine
EN300-1292685-100mg
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
2172267-15-9
100mg
$741.0 2023-09-30
Enamine
EN300-1292685-250mg
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
2172267-15-9
250mg
$774.0 2023-09-30
Enamine
EN300-1292685-500mg
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
2172267-15-9
500mg
$809.0 2023-09-30
Enamine
EN300-1292685-1000mg
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
2172267-15-9
1000mg
$842.0 2023-09-30
Enamine
EN300-1292685-2500mg
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
2172267-15-9
2500mg
$1650.0 2023-09-30
Enamine
EN300-1292685-5000mg
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
2172267-15-9
5000mg
$2443.0 2023-09-30
Enamine
EN300-1292685-10000mg
3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde
2172267-15-9
10000mg
$3622.0 2023-09-30

Additional information on 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde

Introduction to 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde (CAS No. 2172267-15-9)

3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2172267-15-9, represents a unique structural motif combining a pyridine core with an imidazole ring, both of which are well-documented for their biological activity and potential therapeutic applications. The presence of a formyl group at the 4-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde make it particularly interesting for medicinal chemists. The cyclopropyl substituent on the imidazole ring introduces steric bulk, which can influence both the electronic properties and the binding affinity of the molecule. This structural element is often employed to modulate pharmacokinetic profiles and improve target engagement. Furthermore, the combination of pyridine and imidazole moieties is frequently observed in biologically active compounds, suggesting potential interactions with various biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde has been studied as a precursor in the synthesis of molecules targeting several key biological pathways. For instance, its scaffold has been explored in the development of inhibitors for enzymes involved in cancer metabolism and inflammation. The formyl group at the 4-position of the pyridine ring provides a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity.

One of the most compelling aspects of 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde is its potential as a building block for more complex drug candidates. Researchers have leveraged this compound to develop novel molecules with improved pharmacological profiles compared to existing therapies. For example, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in diseases such as diabetes and autoimmune disorders. The cyclopropyl group, in particular, has been found to enhance binding affinity and selectivity, reducing off-target effects.

The synthesis of 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the imidazole ring, followed by its coupling with a pyridine derivative via nucleophilic addition or condensation reactions. The introduction of the cyclopropyl group can be achieved through various methods, including metal-catalyzed cyclopropanation or directed functionalization strategies. Each step in the synthesis requires careful optimization to ensure high yield and purity, underscoring the compound's complexity and value.

From a computational chemistry perspective, 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-4-carbaldehyde has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how subtle modifications to its structure can alter its binding properties. For instance, computational analysis has revealed that the cyclopropyl group plays a critical role in stabilizing interactions with certain protein pockets, suggesting that its presence is not merely decorative but essential for biological activity.

The pharmaceutical industry has shown particular interest in 3-(2-cyclopropyl-1H-imidazol-1-y/pyridine-pyridine carbaldehyde) due to its versatility as a scaffold for drug development. Several companies have patented derivatives of this compound as part of their internal drug discovery programs. These patents highlight its importance as a starting point for generating novel therapeutics targeting various diseases. The formyl group at the 4-position remains a key feature for further chemical manipulation, enabling chemists to explore diverse chemical space and identify new leads.

In conclusion,3-(2-cyclopropyl-H_imidazol-pyridine-pyridine carbaldehyde) (CAS No. 2172267_15_9) is a structurally intriguing compound with significant potential in pharmaceutical research and drug development Its unique combination of functional groups makes it an excellent candidate for further exploration as a precursor for biologically active molecules The ongoing studies into its derivatives underscore its importance as a building block in modern medicinal chemistry

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD